![molecular formula C24H16N4O3S2 B4646596 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide](/img/structure/B4646596.png)
2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide
Overview
Description
2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide, also known as CPTH6, is a small molecule inhibitor that has gained attention in the scientific community due to its potential applications in cancer research. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Mechanism of Action
2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide inhibits the activity of HDACs by binding to the zinc ion in the catalytic site of these enzymes. HDACs are involved in the deacetylation of histones, which leads to the repression of gene expression. By inhibiting HDAC activity, this compound leads to an increase in histone acetylation, which in turn leads to the activation of genes involved in cell death and the suppression of genes involved in cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer therapy. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, which may enhance the efficacy of these treatments.
Advantages and Limitations for Lab Experiments
One advantage of 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide is its specificity for HDACs, which reduces the risk of off-target effects. In addition, this compound has been shown to be effective at low concentrations, which reduces the risk of toxicity. However, one limitation of this compound is its poor solubility in aqueous solutions, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide. One direction is the investigation of the combination of this compound with other anticancer agents, such as chemotherapy and radiation therapy. Another direction is the investigation of the use of this compound in animal models of cancer, to determine its efficacy and safety in vivo. Furthermore, the development of more soluble analogs of this compound may improve its usefulness in certain experiments. Finally, the investigation of the role of HDACs in other diseases, such as neurodegenerative disorders, may lead to the development of new therapies based on HDAC inhibition.
Scientific Research Applications
2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has been shown to be a potent inhibitor of HDACs, which are enzymes that play a crucial role in the regulation of gene expression. HDACs have been implicated in the development of cancer, and inhibitors of these enzymes have been investigated as potential anticancer agents. This compound has been shown to induce cell death in various cancer cell lines, including breast cancer, lung cancer, and leukemia. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.
Properties
IUPAC Name |
2-(3-cyano-4-phenyl-6-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-nitrophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N4O3S2/c25-14-20-19(16-6-2-1-3-7-16)13-21(22-10-5-11-32-22)27-24(20)33-15-23(29)26-17-8-4-9-18(12-17)28(30)31/h1-13H,15H2,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTDIPBFVGIZDCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N4O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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